Cas no 65113-99-7 (Sandalore (90%))

• Product Name: Sandalore (90%)
• CAS No: 65113-99-7
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 58281
• PubChem ID: 103212
• Update Time: 2025-10-24

Sandalore (90%) Chemical and Physical Properties

Names and Identifiers

• Sandasweet
• 5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methyl-pentan-2-ol
• Sandalore[Givaudan]
• 3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pentan-2-ol
• EINECS 265-453-0
• sandal pentanol
• Sandalore
• 3-Campholenyl-2-butanol
• 5-(2,2,3-Trimethylcyclopent-3-en-1-yl)-3-methylpentan-2-ol
• 3-Cyclopentene-1-butanol, .alpha.,.beta.,2,2,3-pentamethyl-
• 3-methyl-5-(2,2,3-trimethyl-3-cyclopentenyl)pentan-2-ol
• W-111246
• 1XL3NL51UU
• 5-(2,2,3-trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol
• alpha,beta,2,2,3-Pentamethylcyclopent-3-ene-1-butanol
• starbld0016995
• NGYMOTOXXHCHOC-UHFFFAOYSA-N
• 3-methyl-5-(2,2,3-trimethylcyclopent-3-enyl)pentan-2-ol
• Sandalore (90%)
• UNII-1XL3NL51UU
• AKOS040759912
• 65113-99-7
• 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-2-pentanol
• SCHEMBL155253
• 3-Cyclopentene-1-butanol, alpha,beta,2,2,3-pentamethyl-
• FT-0727172
• CS-0255422
• 5-(-2,2,3-trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol
• .ALPHA.,.BETA.,2,2,3-PENTAMETHYL-3-CYCLOPENTENE-1-BUTANOL
• a,ss,2,2,3-Pentamethyl-3-cyclopentene-1-butanol; 3-Methyl-5-(2,2,3-trimethyl-3-cyclopentenyl)pentan-2-ol; 3-Methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pentan-2-ol; 5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol;
• DA-49572
• TS-10021
• alpha,beta,2,2,3-Pentamethyl-3-cyclopentene-1-butanol

• Inchi： 1S/C14H26O/c1-10(12(3)15)6-8-13-9-7-11(2)14(13,4)5/h7,10,12-13,15H,6,8-9H2,1-5H3
• InChI Key： NGYMOTOXXHCHOC-UHFFFAOYSA-N
• SMILES： OC(C)C(C)CCC1CC=C(C)C1(C)C

Computed Properties

• Exact Mass: 210.19800
• Monoisotopic Mass: 210.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: Slightly yellow oily liquid
• Density: 0.895-0.904
• Melting Point: >100 ºC
• Boiling Point: 275.8 °C at 760 mmHg
• Flash Point: >100 ºC
• Refractive Index: 1.4700-1.4760
• Solubility: DMSO, Methanol, Pyridine
• PSA: 20.23000
• LogP: 3.77590
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Sandalore (90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Sandalore (90%)

Exploring Sandalore (90%) (CAS No. 65113-99-7): A Versatile Fragrance Compound with Modern Applications

Sandalore (90%), identified by its CAS No. 65113-99-7, is a high-purity synthetic fragrance compound renowned for its warm, woody, and creamy aroma reminiscent of natural sandalwood. As a cost-effective alternative to increasingly scarce natural sandalwood oil, this ingredient has gained significant traction in the fragrance and personal care industries. Its molecular structure is engineered to mimic the olfactory profile of α-santalol and β-santalol, the key constituents of natural sandalwood, while offering superior stability and consistency in formulations.

The growing demand for sustainable and vegan-friendly fragrance ingredients has positioned Sandalore (90%) as a frontrunner in modern perfumery. With increasing consumer awareness about deforestation concerns surrounding natural sandalwood (particularly Santalum album), this synthetic alternative addresses both ecological and economic challenges. Perfumers particularly value its excellent fixative properties, which enhance the longevity of fragrance compositions, and its remarkable compatibility with other fragrance materials across the olfactive spectrum.

From a chemical perspective, CAS 65113-99-7 represents a carefully engineered molecule that delivers the characteristic sandalwood odor without the variability associated with natural extracts. The 90% purity grade ensures optimal performance in fine fragrances, soaps, detergents, and cosmetic products. Recent innovations in fragrance technology have further expanded its applications into functional products like fabric conditioners and home care items, where its stability under various pH conditions and temperature ranges proves particularly advantageous.

The current market trends show growing interest in sandalwood fragrance alternatives, with search queries like "sustainable sandalwood scent" and "vegan sandalwood perfume" increasing by over 120% in the past year. Sandalore (90%) perfectly meets these consumer demands while offering perfumers creative flexibility. Its molecular characteristics allow for precise dosage control - typically used at 0.5-5% in fine fragrances and 0.1-1% in functional products - making it both economical and versatile for various applications.

Quality control measures for CAS No. 65113-99-7 involve rigorous chromatographic analysis to ensure the specified 90% purity level, with particular attention to eliminating any unwanted byproducts that might affect the olfactory profile. Advanced production techniques now enable manufacturers to achieve even higher levels of isomeric purity, resulting in a more refined sandalwood character that experienced perfumers find increasingly comparable to the natural essence.

In personal care formulations, Sandalore (90%) demonstrates excellent skin compatibility when used at recommended levels, supported by comprehensive safety assessments. Its stability in various bases - from alcoholic perfumes to oil-based skincare products - makes it a reliable choice for formulators. The compound's substantivity on skin and fabric has led to its incorporation in long-lasting personal care products, answering consumer demands for fragrances that endure throughout the day.

The environmental profile of Sandalore (90%) represents another significant advantage. Unlike natural sandalwood oil production, which requires decades of tree growth, this synthetic alternative has a minimal ecological footprint. Life cycle assessments show it requires substantially less water and land resources while delivering consistent quality batch after batch. This sustainability aspect resonates strongly with today's eco-conscious consumers and brands aiming to reduce their environmental impact.

Future developments surrounding CAS 65113-99-7 include novel delivery systems that enhance its performance in various applications. Microencapsulation technologies, for instance, are being explored to prolong its release in fabric care products, while new combinations with complementary aroma chemicals are expanding its creative possibilities in niche perfumery. These innovations ensure that Sandalore (90%) remains at the forefront of modern fragrance chemistry, meeting evolving market needs while maintaining its classic appeal.